Cas no 1042652-34-5 (2-(Thiomorpholin-4-yl)butan-1-amine)

• Product Name: 2-(Thiomorpholin-4-yl)butan-1-amine
• CAS No: 1042652-34-5
• MF: C₈H₁₈N₂S
• MW: 174.306920528412
• CID: 5042411
• Update Time: 2025-09-26

2-(Thiomorpholin-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(thiomorpholin-4-yl)butan-1-amine
• 2-thiomorpholin-4-ylbutan-1-amine
• 2-(Thiomorpholin-4-yl)butan-1-amine

• Inchi： 1S/C8H18N2S/c1-2-8(7-9)10-3-5-11-6-4-10/h8H,2-7,9H2,1H3
• InChI Key： WDTZYJMJVQOOMN-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(CN)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 102
• XLogP3: 0.7
• Topological Polar Surface Area: 54.6